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Compound of Interest

Compound Name:
Methyl 2-hydroxy-5-

methoxybenzoate

Cat. No.: B1350969 Get Quote

Core Reactive Sites for Derivatization
The potential for chemical modification of Methyl 2-hydroxy-5-methoxybenzoate is centered

around its key functional groups. Understanding the reactivity of each site is crucial for

designing successful synthetic pathways.

Start:
Methyl 2-hydroxy-5-methoxybenzoate

Dissolve in Solvent
(e.g., Acetone, DMF)

Add Base
(e.g., K₂CO₃)

Add Alkylating Agent
(e.g., R-X)

Heat to Reflux
(Monitor by TLC)

Work-up:
Filter solid, Evaporate solvent

Purification:
Recrystallization or Chromatography

Product:
O-Alkyl Derivative

Start:
Ester Derivative Dissolve in MeOH/H₂O Add Base (NaOH)

Heat to Reflux Cool to 0°C Acidify with HCl
(Precipitation) Filter Solid Product:

Carboxylic Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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